Cas no 914915-20-1 (Iodocopper;methylsulfanylmethane)

• Product Name: Iodocopper;methylsulfanylmethane
• CAS No: 914915-20-1
• MF: C₆H₁₈Cu₄I₄S₃
• MW: 948.204013347626
• CID: 1964238
• PubChem ID: 10855062
• Update Time: 2025-07-01

Iodocopper;methylsulfanylmethane Chemical and Physical Properties

Names and Identifiers

• Copper Iodide Dimethyl Sulfide Complex
• iodocopper,methylsulfanylmethane
• iodocopper
• methylsulfanylmethane
• 914915-20-1
• iodocopper;methylsulfanylmethane
• µ-Iodotri-µ3-iodotris[thiobis[methane]]tetracopper
• DTXSID60445897
• DTXCID00396718
• Iodocopper;methylsulfanylmethane

• Inchi： 1S/3C2H6S.4Cu.4HI/c3*1-3-2;;;;;;;;/h3*1-2H3;;;;;4*1H/q;;;4*+1;;;;/p-4
• InChI Key： PXRJJSAVIXAAON-UHFFFAOYSA-J
• SMILES： I[Cu].I[Cu].I[Cu].I[Cu].S(C)C.S(C)C.S(C)C

Computed Properties

• Exact Mass: 947.3915g/mol
• Monoisotopic Mass: 945.3933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 4.8
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.9Ų

Iodocopper;methylsulfanylmethane Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：

Additional information on Iodocopper;methylsulfanylmethane

Iodocopper;methylsulfanylmethane (CAS No. 914915-20-1): An Overview of Its Properties, Applications, and Recent Research

Iodocopper;methylsulfanylmethane (CAS No. 914915-20-1) is a unique compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound combines the properties of iodine, copper, and methylsulfanylmethane, making it a versatile and intriguing molecule with a wide range of potential applications.

Chemical Structure and Properties: The chemical structure of iodocopper;methylsulfanylmethane is characterized by the presence of an iodine atom coordinated with a copper ion and a methylsulfanylmethane moiety. This unique arrangement imparts specific physical and chemical properties to the compound. It is typically a solid at room temperature and exhibits moderate solubility in polar solvents such as water and methanol. The compound's stability under various conditions is an important factor in its potential applications.

Synthesis and Preparation: The synthesis of iodocopper;methylsulfanylmethane involves a multi-step process that requires precise control over reaction conditions. One common method involves the reaction of copper(II) iodide with methylsulfanylmethane in the presence of a suitable solvent and catalyst. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound, which is crucial for its large-scale application.

Biological Activity and Mechanism of Action: Research into the biological activity of iodocopper;methylsulfanylmethane has revealed its potential as an antimicrobial agent. Studies have shown that it exhibits significant activity against a variety of bacteria, including both Gram-positive and Gram-negative strains. The mechanism of action is believed to involve the disruption of bacterial cell membranes, leading to cell death. Additionally, the compound has shown promise in inhibiting the growth of certain fungi, making it a potential candidate for antifungal applications.

Pharmaceutical Applications: The unique combination of iodine, copper, and methylsulfanylmethane in iodocopper;methylsulfanylmethane makes it an attractive candidate for pharmaceutical development. Its antimicrobial properties have led to investigations into its use as a topical agent for treating skin infections. Moreover, preliminary studies suggest that it may have anti-inflammatory effects, which could be beneficial in treating conditions such as dermatitis and psoriasis.

Toxicity and Safety Profiles: Understanding the toxicity and safety profiles of new compounds is crucial for their safe use in various applications. Extensive toxicological studies on iodocopper;methylsulfanylmethane have been conducted to assess its potential risks. These studies have shown that the compound has low toxicity when used at appropriate concentrations. However, it is important to follow proper handling procedures to minimize any potential risks.

Environmental Impact: The environmental impact of chemical compounds is an important consideration in their development and use. Research on the environmental fate and behavior of iodocopper;methylsulfanylmethane has shown that it degrades relatively quickly in natural environments, reducing the risk of long-term environmental contamination. This property makes it a more sustainable option compared to some other antimicrobial agents.

Recent Research Developments: Recent advancements in the field have shed new light on the potential applications of iodocopper;methylsulfanylmethane strong>. A study published in the Journal of Medicinal Chemistry explored its use as a novel antiviral agent against influenza viruses. The results showed that it effectively inhibited viral replication in vitro, suggesting its potential as a therapeutic option for viral infections.

In another study, researchers investigated the synergistic effects of combining iodocopper;methylsulfanylmethane strong> with existing antibiotics to combat multidrug-resistant bacteria. The findings indicated that this combination significantly enhanced the antibacterial activity compared to using either agent alone, highlighting its potential as a strategy to address antibiotic resistance.

FUTURE DIRECTIONS AND CONCLUSIONS strong>: The ongoing research on < strong >iodocopper;methylsulfanylmethane< / strong > promises exciting developments in various fields. Its unique chemical structure and biological properties make it a valuable compound for further exploration. Future studies should focus on optimizing its synthesis methods, enhancing its stability under different conditions, and exploring its potential applications in medicine and biotechnology. p > < p >In conclusion, < strong >Iodocopper;methylsulfanylmethane< / strong > (CAS No . 914915-20-1) represents a promising compound with diverse applications . Its antimicrobial , anti-inflammatory , and antiviral properties , coupled with its favorable safety profile , make it an attractive candidate for further research and development . As our understanding of this compound continues to grow , we can anticipate new breakthroughs that will benefit various industries . p > article > response >